Cas no 1086380-10-0 (2-Tert-butyl-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-Tert-butyl-1,3-thiazole-4-carboxylic acid
• CAS No: 1086380-10-0
• MF: C₈H₁₁NO₂S
• MW: 185.24344086647
• CID: 2141301
• PubChem ID: 28875555
• Update Time: 2024-11-04

2-Tert-butyl-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-tert-butylthiazole-4-carboxylic acid
• 2-tert-butyl-1,3-thiazole-4-carboxylic acid
• 2-(tert-Butyl)thiazole-4-carboxylic acid
• XHUAGBHLKPPECG-UHFFFAOYSA-N
• SBB053110
• 7333AC
• NE51313
• 2-(tert-butyl)-1,3-thiazole-4-carboxylic acid
• 4-Thiazolecarboxylicacid,2-(1,1-dimethylethyl)-
• 4-Thiazolecarboxylic acid, 2-(1,1-dimethylethyl)-
• AKOS008122089
• TS-02580
• SY180294
• AT18869
• EN300-64709
• SCHEMBL1421925
• MFCD09258844
• CS-0130758
• 2-(tert-Butyl)thiazole-4-carboxylicacid
• Z381402812
• DB-338772
• 1086380-10-0
• 2-Tert-butyl-1,3-thiazole-4-carboxylic acid

• MDL： MFCD09258844
• Inchi： 1S/C8H11NO2S/c1-8(2,3)7-9-5(4-12-7)6(10)11/h4H,1-3H3,(H,10,11)
• InChI Key： XHUAGBHLKPPECG-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)N=C1C(C)(C)C

Computed Properties

• Exact Mass: 185.05104977g/mol
• Monoisotopic Mass: 185.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4
• XLogP3: 2.5

2-Tert-butyl-1,3-thiazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives